Cas no 401917-61-1 (2,6-Diiodo-4-[(2-methyl-1-benzofuran-3-yl)methyl]phenol)

• Product Name: 2,6-Diiodo-4-[(2-methyl-1-benzofuran-3-yl)methyl]phenol
• CAS No: 401917-61-1
• MF: C₁₆H₁₂I₂O₂
• MW: 490.074229240417
• CID: 2669739
• PubChem ID: 10961989
• Update Time: 2025-04-21

2,6-Diiodo-4-[(2-methyl-1-benzofuran-3-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-diiodo-4-[(2-methyl-1-benzofuran-3-yl)methyl]phenol
• 3-[(3,5-DIIODO-4-HYDROXYPHENYL)METHYL]-2-METHYLBENZOFURAN
• DTXSID60449895
• 401917-61-1
• 2,6-Diiodo-4-[(2-methyl-1-benzofuran-3-yl)methyl]phenol

• Inchi： 1S/C16H12I2O2/c1-9-12(11-4-2-3-5-15(11)20-9)6-10-7-13(17)16(19)14(18)8-10/h2-5,7-8,19H,6H2,1H3
• InChI Key： ZHAMIXFCKGNYMT-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)CC1=C(C)OC2C=CC=CC1=2)I)O

Computed Properties

• Exact Mass: 489.89267Da
• Monoisotopic Mass: 489.89267Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 33.4Ų